N-propan-2-yl-2-(4-sulfamoylphenoxy)propanamide

• IUPAC Name: N-propan-2-yl-2-(4-sulfamoylphenoxy)propanamide
• InChI: InChI=1S/C12H18N2O4S/c1-8(2)14-12(15)9(3)18-10-4-6-11(7-5-10)19(13,16)17/h4-9H,1-3H3,(H,14,15)(H2,13,16,17)
• InChI Key: SEZDRPBXFNSPHD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC(=O)C(C)OC1=CC=C(C=C1)S(=O)(=O)N
• Molecular Formula: C12H18N2O4S
• Molecular Weight: 286.35 g/mol

Description

N-propan-2-yl-2-(4-sulfamoylphenoxy)propanamide is a chemical compound with potential applications in various fields, including medicinal chemistry and industrial processes. This compound is characterized by its unique structure, which includes a sulfamoyl group attached to a phenoxypropanamide backbone.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-propan-2-yl-2-(4-sulfamoylphenoxy)propanamide typically involves the reaction of 4-sulfamoylphenol with propan-2-ylamine under specific conditions. The reaction is usually carried out in the presence of a suitable solvent, such as dichloromethane, and a catalyst, such as triethylamine. The reaction mixture is stirred at room temperature for several hours to ensure complete conversion of the reactants to the desired product .

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale batch or continuous flow processes. These methods are designed to optimize yield and purity while minimizing production costs. The use of automated systems and advanced purification techniques, such as recrystallization and chromatography, ensures the consistent quality of the final product .

Chemical Reactions Analysis

Types of Reactions

N-propan-2-yl-2-(4-sulfamoylphenoxy)propanamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where the sulfamoyl group can be replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfonic acid derivatives, while reduction may produce amine derivatives .

Scientific Research Applications

N-propan-2-yl-2-(4-sulfamoylphenoxy)propanamide has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor.

Medicine: Explored for its antibacterial and antifungal properties.

Industry: Utilized in the development of new materials and chemical processes

Mechanism of Action

The mechanism of action of N-propan-2-yl-2-(4-sulfamoylphenoxy)propanamide